![molecular formula C17H19N3O3S2 B2758495 2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methoxyphenyl)acetamide CAS No. 688353-27-7](/img/structure/B2758495.png)
2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methoxyphenyl)acetamide
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Description
2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H19N3O3S2 and its molecular weight is 377.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Novel Compounds
Research into related thienopyrimidin compounds has led to the development of new heterocyclic compounds with significant anti-inflammatory, analgesic, and COX-2 inhibitory activities. For instance, Abu‐Hashem et al. (2020) synthesized novel derivatives with pronounced COX-2 selectivity and demonstrated their potential as anti-inflammatory and analgesic agents, offering a foundation for further exploration into related compounds (Abu‐Hashem et al., 2020).
Antimicrobial and Anticonvulsant Properties
Compounds with a core similar to the mentioned thienopyrimidin have been explored for their antimicrobial and anticonvulsant properties. Hossan et al. (2012) synthesized derivatives showing significant antimicrobial activity, suggesting the potential of similar compounds for therapeutic applications (Hossan et al., 2012). Additionally, Severina et al. (2020) reported the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsants, further highlighting the diverse pharmacological potentials of these compounds (Severina et al., 2020).
Antifungal Effects
The research by Jafar et al. (2017) on 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives revealed significant antifungal activity against specific fungi types, indicating the value of such compounds in developing new antifungal agents (Jafar et al., 2017).
Anticancer Activity
The investigation into thienopyrimidine derivatives by Hafez and El-Gazzar (2017) demonstrated potent anticancer activity against various human cancer cell lines, suggesting the therapeutic potential of these compounds in cancer treatment (Hafez & El-Gazzar, 2017).
properties
IUPAC Name |
2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3S2/c1-10-8-13-15(25-10)16(22)20(2)17(19-13)24-9-14(21)18-11-4-6-12(23-3)7-5-11/h4-7,10H,8-9H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNCTUQDRKKECOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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